Cas no 1804710-07-3 (3,5-Difluoro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine)

• Product Name: 3,5-Difluoro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine
• CAS No: 1804710-07-3
• MF: C₇H₂F₇N
• MW: 233.086306095123
• CID: 4922032
• Update Time: 2025-06-09

3,5-Difluoro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Difluoro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2F7N/c8-2-1-3(9)5(7(12,13)14)15-4(2)6(10)11/h1,6H
• InChI Key： FCYSBFBBGZKUIR-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C(F)F)N=C1C(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 216
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9

Additional information on 3,5-Difluoro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine

Research Briefing on 3,5-Difluoro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine (CAS: 1804710-07-3)

3,5-Difluoro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine (CAS: 1804710-07-3) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and difluoromethyl substituents, exhibits promising potential as a key intermediate in the synthesis of agrochemicals and pharmaceuticals. Recent studies have focused on its applications in drug discovery, particularly in the development of novel bioactive molecules with enhanced metabolic stability and bioavailability.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic utility of 3,5-Difluoro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine in the design of kinase inhibitors. The researchers demonstrated that the incorporation of this fluorinated pyridine scaffold into lead compounds significantly improved their binding affinity to target kinases, while also reducing off-target effects. The study highlighted the compound's role in optimizing pharmacokinetic properties, such as increased membrane permeability and resistance to enzymatic degradation.

In addition to its pharmaceutical applications, 3,5-Difluoro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine has been investigated for its use in agrochemicals. A 2023 report by the American Chemical Society detailed its efficacy as a building block for next-generation herbicides. The report emphasized the compound's ability to enhance herbicidal activity while minimizing environmental impact, owing to its selective mode of action and low toxicity profile.

Further advancements in the synthesis of 3,5-Difluoro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine have been reported in the Organic Process Research & Development journal. Researchers developed a scalable and cost-effective synthetic route, achieving high yields and purity. This breakthrough is expected to facilitate the large-scale production of the compound, thereby accelerating its adoption in industrial applications.

In conclusion, 3,5-Difluoro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine (CAS: 1804710-07-3) represents a versatile and valuable compound in both pharmaceutical and agrochemical research. Its unique structural features and demonstrated efficacy in various applications underscore its potential as a key player in the development of next-generation therapeutics and crop protection agents. Ongoing research efforts are likely to uncover additional uses and optimize its synthetic pathways, further solidifying its importance in the field.